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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B036818

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for biacetyl monoxime
(also known as diacetyl monoxime), a compound frequently used in laboratory research,
including as a reversible myosin ATPase inhibitor. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. Key quantitative data for biacetyl monoxime are summarized
below.
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Property Value Reference

Molecular Formula C4H7NO2 [1112113114]

Molecular Weight 101.10 g/mol [3114]
White to cream-colored

Appearance . [21[31[5]
solid/powder

Melting Point 75-78 °C (167 - 172.4 °F) [2][3]

- ) 185 - 186 °C (365 - 366.8 °F)
Boiling Point [2][3]

at 760 mmHg

Solubility in Water

5 /100 mL (20 °C)

Flash Point

66.0 £ 18.7 °C

Vapor Pressure

0.3 + 0.7 mmHg at 25°C

Hazard Identification and Toxicology

While not classified as a hazardous substance under OSHA's 2012 Hazard Communication

Standard, biacetyl monoxime is not without potential risks, and its toxicological properties

have not been fully investigated.[2] When heated to decomposition, it may emit toxic fumes.[6]

Potential Health Effects: Symptoms of exposure may include headache, dizziness, blurred

vision, diplopia, nausea, tachycardia, and mild weakness.[5][6][7]

Toxicology Data:

Route of .

Test Species Dose Reference
Exposure

LD50 (Lethal _
Intraperitoneal Mouse 51 mg/kg

Dose, 50%)

TDLo (Lowest

. . . 6850 mg/kg/23D-

Published Toxic Intraperitoneal Rat |

Dose)
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Handling and Storage Precautions

Handling:

o Avoid contact with skin and eyes.[1][8]

e Do not breathe dust or vapors.[1][8]

o Ensure adequate ventilation in the work area.[6][8]

o Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[1][2][8]
e Wash hands thoroughly after handling.[8]
e Use non-sparking tools and prevent fire caused by electrostatic discharge.[6]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][8]

o Store in a refrigerator.[7] For long-term storage of solutions, aliquoting and storing at -80°C
for up to 6 months or -20°C for up to 1 month is recommended to prevent inactivation from
freeze-thaw cycles.[9]

» Store away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release and First Aid Measures

A systematic approach is essential in the event of an accidental release. The following workflow
outlines the key steps for managing a biacetyl monoxime spill.

Initial Response Containment & Cleanup Disposal & Decontamination

opri

| Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)
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Biacetyl Monoxime Spill Response Workflow

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[2][6]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. Get medical attention if irritation develops.[2][6]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2][6]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
assistance.[1][6]

Fire-Fighting Measures

While not highly flammable, biacetyl monoxime is likely combustible.[6]

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO3z), dry chemical, or chemical
foam.[1]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz).

[1]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand and full protective gear.[1][6]

Exposure Controls and Personal Protection

o Engineering Controls: Ensure adequate ventilation. Under normal laboratory use, specific
engineering controls may not be necessary, but good general ventilation should be
maintained.[1][8]
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o Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166
or NIOSH standards.[1][2][6]

e Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected
before use, and proper removal techniques should be employed to avoid skin contact.

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[2]

» Respiratory Protection: Under normal conditions with adequate ventilation, no respiratory
protection is typically needed.[1][2] For large-scale use or in emergencies where exposure
limits may be exceeded, use a NIOSH/MSHA or European Standard EN 136 approved
respirator.[1][6]

Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[8]

» Conditions to Avoid: Incompatible products, direct sunlight, moisture, and contact with air.[2]

[8]
» Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (COz2).[1]

e Hazardous Polymerization: Hazardous polymerization does not occur.[2]

Experimental Protocols

Detailed, non-standardized experimental protocols for determining the safety data of biacetyl
monoxime are not readily available in public safety documents. The toxicological data, such as
LD50 values, are typically determined using standardized methodologies established by
regulatory bodies like the OECD (Organisation for Economic Co-operation and Development)
Guidelines for the Testing of Chemicals. For instance, acute oral toxicity is often assessed
using OECD Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). These protocols
involve administering the substance to animals (e.g., rats or mice) at defined dose levels and
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observing them for a set period for signs of toxicity and mortality. The results are then used to
classify the substance and calculate values like the LD50. Researchers requiring the exact
methodology for a specific endpoint should refer to the relevant standardized guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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